Cas no 29311-67-9 (Perfluoro-​3,​6-​dioxa-​4-​methyl-​7-​octene-​1-​sulfonic acid)

Perfluoro-​3,​6-​dioxa-​4-​methyl-​7-​octene-​1-​sulfonic acid structure
29311-67-9 structure
Product Name:Perfluoro-​3,​6-​dioxa-​4-​methyl-​7-​octene-​1-​sulfonic acid
CAS No:29311-67-9
MF:C7HF13O5S
MW:444.124087095261
CID:4524758
PubChem ID:61890
Update Time:2025-04-24

Perfluoro-​3,​6-​dioxa-​4-​methyl-​7-​octene-​1-​sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • Perfluoro-?3,?6-?dioxa-?4-?methyl-?7-?octene-?1-?sulfonic acid
    • PFESABP1
    • Perfluoro-3,6-dioxa-4-methyl-7-octene-1-sulfonic Acid
    • ddiOPFLSA C7
    • NS00074794
    • MFCD32066855
    • DTXSID30892354
    • SCHEMBL466393
    • 1,1,2,2-tetrafluoro-2-(1,1,1,2,3,3-hexafluoro-3-(1,2,2-trifluoroethenoxy)propan-2-yl)oxyethanesulfonic acid
    • 1-(Trifluorovinyloxy)-2-(2-sulfotetrafluoroethoxy)hexafluoropropane
    • 29311-67-9
    • AUUAIQGEFIEHRO-UHFFFAOYSA-N
    • DTXCID601079511
    • Nafion Byproduct 1
    • 1,1,2,2-tetrafluoro-2-[1,1,1,2,3,3-hexafluoro-3-(1,2,2-trifluoroethenoxy)propan-2-yl]oxyethanesulfonic acid
    • PFESA BP 1
    • Perfluoro-3,6-dioxa-4-methyl-7-octenesulfonic acid
    • Perfluoro-​3,​6-​dioxa-​4-​methyl-​7-​octene-​1-​sulfonic acid
    • Inchi: 1S/C7HF13O5S/c8-1(9)2(10)24-5(15,16)3(11,4(12,13)14)25-6(17,18)7(19,20)26(21,22)23/h(H,21,22,23)
    • InChI Key: AUUAIQGEFIEHRO-UHFFFAOYSA-N
    • SMILES: C(S(O)(=O)=O)(F)(F)C(OC(C(F)(F)O/C(/F)=C(/F)\F)(F)C(F)(F)F)(F)F

Computed Properties

  • Exact Mass: 443.9337104Da
  • Monoisotopic Mass: 443.9337104Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 81.2Ų

Perfluoro-​3,​6-​dioxa-​4-​methyl-​7-​octene-​1-​sulfonic acid Pricemore >>

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